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For Researchers, Scientists, and Drug Development Professionals

Croscarmellose sodium, a cross-linked polymer of carboxymethylcellulose sodium, is a vital
superdisintegrant in the pharmaceutical industry.[1] Its efficacy in promoting the rapid
disintegration of solid dosage forms like tablets and capsules is critical for ensuring optimal
drug dissolution and bioavailability.[1] This technical guide provides an in-depth exploration of
the different grades of croscarmellose sodium, their key physical properties, and the
standardized methodologies used for their evaluation.

Understanding the Grades of Croscarmellose
Sodium

Different grades of croscarmellose sodium are commercially available, primarily distinguished
by their source of cellulose (wood pulp or cotton linters), particle size distribution, and other
physical characteristics.[2][3][4][5] These variations can influence the performance of the
disintegrant in a formulation.[3] Common commercial grades include Ac-Di-Sol®, Primellose®,
SOLUTAB®, and VIVASOL®.[6][7][8][9]

Comparative Physical Properties of Croscarmellose
Sodium Grades
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The physical properties of croscarmellose sodium grades are critical to their functionality. Key
parameters include the degree of substitution, loss on drying, pH, settling volume, and particle
size. The following tables summarize the typical physical properties of various commercial and
pharmacopeial grades.

Table 1: General Physical Properties of Croscarmellose Sodium

Property Description Typical Value/Range

A white, greyish-white, or off-
Appearance white, fibrous, free-flowing, and -
odorless powder.[6][8][10][11]

Insoluble in water but swells ) ] o
. ) ) ] Swells 4-8 times its original
Solubility rapidly to many times its )
o volume in under 10 seconds.
original volume.[6][10]

. The pH of a 1% aqueous
pH (1% suspension) ) ) 5.0 - 7.0[12][13][14]
dispersion.

Table 2: Comparative Specifications of Commercial Croscarmellose Sodium Grades
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Ac-Di-Sol® )
Parameter Primellose® SOLUTAB® A VIVASOL®
SD-711
Source - - Wood Cotton Flock
Loss on Drying <10% - < 10%J[15] < 10%l[4]
Degree of
o 0.60 - 0.85 - 0.6 - 0.85[15] -
Substitution
Settling Volume
- - - 10.0 - 30.0[9]
(ml)
Max. 2%
%w/w <45 pm: )
D10 =17.53 pm, Average Mean retained on a 75
) ) 65-85%; Y%w/w ) )
Particle Size D50 = 44—-45 pm, ] Particle um sieve and
S <75 pm: min. )
Distribution D90 =115 Diameter: 60 max. 10%
90%; %w/w <125 )
pm[11] ) pm[15] retained on a 45
pm: min. 98%[7] )
pum sieve[9]
Bulk Density
0.529[6] - 0.55-0.75[8] -
(g/cm3)

Table 3: Pharmacopeial Specifications for Croscarmellose Sodium
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Parameter USP-NF[16] Ph. Eur.[17]
pH (1% w/v dispersion) 50-7.0 50-7.0
Loss on Drying < 10.0% < 10.0%
Degree of Substitution 0.60-0.85 0.60 - 0.85
Settling Volume 10.0 - 30.0 mL 10.0 - 30.0 mL
Sodium Chloride and Sodium
<0.5% <0.5%

Glycolate
Content of Water-Soluble

_ <10.0%
Material
Sulphated Ash 14.0 - 28.0%
Heavy Metals <10 ppm <10 ppm

Experimental Protocols for Key Physical Properties

The following are detailed methodologies for determining the key physical properties of

croscarmellose sodium as specified in major pharmacopeias.

Determination of pH

Methodology:

Stir the suspension for 5 minutes.

Weigh 1 gram of the croscarmellose sodium sample.

Disperse the sample in 100 mL of carbon dioxide-free water.

Measure the pH of the resulting dispersion using a calibrated pH meter.

Determination of Loss on Drying

Methodology:
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Accurately weigh a sample of croscarmellose sodium in a suitable container.

Dry the sample in an oven at 105°C for 6 hours.

After drying, cool the sample in a desiccator to room temperature.

Weigh the dried sample.

Calculate the percentage loss in weight, which represents the moisture content.

Determination of Degree of Substitution

Methodology:
o Accurately weigh about 1 g of the substance and transfer it to a 500 mL conical flask.[17]

e Add 300 mL of a 100 g/L solution of sodium chloride and 25.0 mL of 0.1 M sodium hydroxide.
[17]

o Stopper the flask and allow it to stand for 5 minutes, with occasional shaking.[17]

e Add 0.05 mL of m-cresol purple solution and about 15 mL of 0.1 M hydrochloric acid from a
burette.[17]

o Stopper the flask and shake. If the solution is violet, add 0.1 M hydrochloric acid in 1 mL
portions until the solution turns yellow, shaking after each addition.[17]

 Titrate with 0.1 M sodium hydroxide until the color changes to violet.[17]

e The degree of substitution is calculated based on the titration results.

Determination of Settling Volume
Methodology:

e Add 1.5 g of croscarmellose sodium in 0.5 g portions to 75 mL of water in a 100-mL
graduated cylinder, shaking vigorously after each addition.[16][17]

¢ Add water to make up the volume to 100 mL.[16][17]
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» Shake the cylinder again until the powder is homogeneously distributed.[16][17]
 Allow the cylinder to stand for 4 hours.[16][17]
o Measure the volume of the settled mass.[16][17]

Visualizing Methodologies and Relationships

The following diagrams illustrate the experimental workflow for determining the settling volume
and the logical relationship between the physical properties of croscarmellose sodium and its
disintegration function.

Sample Preparation Measurement it
Weigh 1.5g of Add to 75ml Water Shake Vigorously Dilute to 100ml Shake for Allow to Stand Measure the Volume
Croscarmellose Sodium in 0.5g portions after each addition with Water Homogeneous Distribution for 4 hours of Settled Mass

Click to download full resolution via product page

Workflow for Settling Volume Determination.
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Physical Properties of Croscarmellose Sodium
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Relationship between Physical Properties and Disintegration.

Conclusion
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The selection of a suitable grade of croscarmellose sodium is a critical consideration in the
development of solid oral dosage forms. A thorough understanding of the physical properties of
different grades and the methodologies for their evaluation allows pharmaceutical scientists to
optimize formulation performance, ensuring rapid disintegration and enhancing the therapeutic
efficacy of the drug product. The data and protocols presented in this guide serve as a valuable
resource for the informed selection and application of croscarmellose sodium in
pharmaceutical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Grades and
Physical Properties of Croscarmellose Sodium]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b213156#different-grades-of-croscarmellose-
sodium-and-their-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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